Cas no 2287333-00-8 (1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287333-00-8
• MF: C₉H₁₅IO
• MW: 266.119275331497
• CID: 5861071
• PubChem ID: 137942269
• Update Time: 2025-05-30

1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-6761061
• 2287333-00-8
• 1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane

• Inchi： 1S/C9H15IO/c1-2-11-4-3-8-5-9(10,6-8)7-8/h2-7H2,1H3
• InChI Key： OZFKKWCCGYKRNY-UHFFFAOYSA-N
• SMILES： IC12CC(CCOCC)(C1)C2

Computed Properties

• Exact Mass: 266.01676g/mol
• Monoisotopic Mass: 266.01676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane

Chemical Profile of 1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane (CAS No: 2287333-00-8)

1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane, identified by its CAS number 2287333-00-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, featuring an iodine substituent and an ethoxyethyl side chain, presents a unique framework that is of significant interest for its potential applications in drug discovery and molecular synthesis.

The compound belongs to the class of bicyclo[1.1.1]pentanes, which are known for their rigid three-membered ring system that imparts distinct steric and electronic properties. The presence of an iodine atom at the 3-position enhances its utility as a synthetic intermediate, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

The ethoxyethyl side chain introduces polarity and solubility characteristics that can influence the compound's behavior in biological systems. This feature makes it a valuable candidate for further derivatization, allowing chemists to tailor its properties for specific applications, such as improving bioavailability or targeting particular biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The bicyclo[1.1.1]pentane scaffold is particularly appealing due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. Researchers have been exploring derivatives of this scaffold for their potential as kinase inhibitors, GPCR ligands, and other therapeutic targets.

In particular, the iodine substituent at the 3-position of 1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane serves as an excellent handle for further functionalization. This has led to several innovative synthetic strategies where the iodine atom can be selectively modified to introduce new functional groups or linkages. Such modifications are crucial for generating libraries of compounds for high-throughput screening, a common practice in modern drug discovery pipelines.

The compound's unique structural features have also been investigated in the context of material science and polymer chemistry. The rigid bicyclic core can contribute to the development of novel polymers with enhanced mechanical strength or specific thermal properties. Additionally, the presence of both electrophilic (iodine) and nucleophilic (ethoxyethyl) sites allows for versatile chemical transformations, making it a versatile building block for complex molecular architectures.

From a synthetic chemistry perspective, 1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane represents an excellent starting point for exploring new reaction pathways and methodologies. The challenge lies in optimizing synthetic routes to achieve high yields and purity while minimizing side reactions. Recent studies have demonstrated promising approaches using transition metal catalysis, which can facilitate efficient transformations under mild conditions.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for biologically active molecules. For instance, researchers have hypothesized that derivatives of this scaffold could interact with specific enzymes or receptors involved in disease pathways such as cancer or neurodegeneration. While extensive clinical data is still limited, preclinical studies suggest that such derivatives may exhibit desirable pharmacological profiles.

The synthesis of 1-(2-Ethoxyethyl)-3-iodobicyclo[1.1.1]pentane itself is a testament to the progress in organic synthesis methodologies over recent decades. Modern techniques allow for precise control over molecular structure, enabling chemists to construct complex molecules with high fidelity. This precision is critical when designing drug candidates, where even minor structural changes can significantly impact biological activity.

In conclusion, CAS No: 2287333-00-8, corresponds to a compound with remarkable potential in pharmaceutical and chemical research due to its unique structural features and synthetic versatility. The combination of an iodine substituent and an ethoxyethyl side chain on a bicyclo[1.1.1]pentane core offers numerous opportunities for further exploration and application development.